Cas no 2039-55-6 ( )

• Product Name: &nbsp
• CAS No: 2039-55-6
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 909702
• PubChem ID: 21144371
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxyphenyl)ethanamine,hydrochloride
• 2,4-Dimethoxyphenethylamine HCl
• 2,4-Dimethoxy-phenethylamine hydrochloride
• NSC93713
• NSC-93713
• 2039-55-6
• 2-(2,4-Dimethoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• DTXSID30611007
•  

• Inchi： 1S/C10H15NO2.ClH/c1-12-9-4-3-8(5-6-11)10(7-9)13-2;/h3-4,7H,5-6,11H2,1-2H3;1H
• InChI Key： VCFLEMQTEQJWAB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C=CC=1CCN)OC

Computed Properties

• Exact Mass: 217.08700
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48000
• LogP: 2.70730